ethyl 3-(2,4-difluorobenzyl)-3-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 3-[(2,4-difluorophenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C15H19F2NO2/c1-2-20-14(19)15(6-3-7-18-10-15)9-11-4-5-12(16)8-13(11)17/h4-5,8,18H,2-3,6-7,9-10H2,1H3
• InChI Key: VKZYVTMVVZVQAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCNC1)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H19F2NO2
• Molecular Weight: 283.31 g/mol

Description

Ethyl 3-(2,4-difluorobenzyl)-3-piperidinecarboxylate hydrochloride is a chemical compound that is widely used in scientific research. It is a synthetic compound that is used as a reference standard in various research studies. This compound is also known as EFDP hydrochloride.

Mechanism of Action

The mechanism of action of EFDP hydrochloride is not well understood. However, it is believed to act as a central nervous system stimulant. EFDP hydrochloride is also believed to enhance the release of dopamine and norepinephrine in the brain.
Biochemical and Physiological Effects:
EFDP hydrochloride has been shown to have several biochemical and physiological effects. It has been shown to increase locomotor activity in animals. EFDP hydrochloride has also been shown to increase the release of dopamine and norepinephrine in the brain. This compound has also been shown to increase heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

EFDP hydrochloride has several advantages for lab experiments. It is a well-characterized compound that is widely available. This compound is also stable and easy to handle. However, EFDP hydrochloride has some limitations for lab experiments. It is a synthetic compound that may not accurately reflect the pharmacological properties of natural compounds. This compound may also have off-target effects that could confound experimental results.

Future Directions

There are several future directions for research involving EFDP hydrochloride. One direction is to investigate the mechanism of action of this compound. Another direction is to study the pharmacological properties of EFDP hydrochloride in animal models. Additionally, EFDP hydrochloride could be used as a reference standard in the development of new drugs. Finally, future research could investigate the potential therapeutic uses of EFDP hydrochloride.

Synthesis Methods

The synthesis of EFDP hydrochloride is a complex process that involves several steps. The first step involves the reaction of ethyl piperidine-3-carboxylate with 2,4-difluorobenzyl chloride in the presence of a base. This reaction leads to the formation of ethyl 3-(2,4-difluorobenzyl)-3-piperidinecarboxylate. In the second step, this compound is treated with hydrochloric acid to obtain EFDP hydrochloride.

Scientific Research Applications

EFDP hydrochloride is widely used in scientific research as a reference standard for various studies. It is used as a tool to investigate the pharmacological properties of various drugs. This compound is also used in the development of new drugs and in the study of drug metabolism.